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Compound of Interest

Compound Name: Desthiobiotin-PEG4-acid

Cat. No.: B12410201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Desthiobiotin-PEG4-acid is a versatile bifunctional molecule integral to contemporary life

sciences research, particularly in the fields of proteomics and targeted drug development. Its

unique structure, combining a desthiobiotin moiety, a polyethylene glycol (PEG) spacer, and a

terminal carboxylic acid, offers distinct advantages for affinity-based applications and the

synthesis of complex bioconjugates. This guide provides a detailed examination of its chemical

properties, core applications, and relevant experimental protocols.

Core Chemical and Physical Properties
Desthiobiotin-PEG4-acid is characterized by its specific molecular structure that dictates its

function. The desthiobiotin group provides a reversible binding affinity for streptavidin, the

PEG4 linker enhances aqueous solubility and provides spatial separation, and the terminal

carboxylic acid serves as a reactive handle for conjugation.
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Property Value Source

Molecular Formula C₂₁H₃₉N₃O₈ [1][2][3]

Molecular Weight 461.55 g/mol [1][2][3]

Appearance Viscous Liquid [1][2]

Color Colorless to light yellow [1][4]

Purity Typically ≥95% [1][3]

Storage Conditions
-20°C, protect from light,

stored under nitrogen
[1][3]

Solubility Soluble in DMSO and DMF [5]

SMILES Representation
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Key Applications in Research and Development
The unique features of Desthiobiotin-PEG4-acid make it a valuable tool for several advanced

applications.

Affinity Purification and Pull-Down Assays
Desthiobiotin is a sulfur-free analog of biotin that binds to streptavidin with high specificity but

with a lower affinity (Kd = 10-11 M) compared to the very strong biotin-streptavidin interaction

(Kd = 10-15 M)[5][6]. This moderate affinity is highly advantageous for affinity purification and

pull-down assays. It allows for the gentle elution of captured biomolecules using mild

conditions, such as competitive displacement with free biotin[5][6][7]. This "soft-release"

characteristic helps preserve the integrity of protein complexes and minimizes the co-

purification of endogenous biotinylated molecules that would remain bound under harsher

elution conditions[6][8].

PROTAC Linker Synthesis
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Desthiobiotin-PEG4-acid is widely used as a PEG-based linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs)[1][2]. PROTACs are heterobifunctional molecules that recruit a

target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome[1][2][9]. The PEG4 linker provides the

necessary spacing and flexibility for the two ends of the PROTAC to bind their respective

targets effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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